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Compound of Interest

Compound Name: p,p'-Amino-DDT

Cat. No.: B15341804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for research and informational purposes only.

p,p'-Amino-DDT is a chemical compound and should be handled with extreme care by trained

professionals in a controlled laboratory environment. This document is not a substitute for a

comprehensive Safety Data Sheet (SDS) and a thorough risk assessment should be conducted

before handling this substance.

Introduction
p,p'-Amino-DDT, also known as 2,2-bis(p-aminophenyl)-1,1,1-trichloroethane or 4,4'-(2,2,2-

trichloroethylidene)bis[benzenamine], is a derivative of the organochlorine insecticide DDT

(dichlorodiphenyltrichloroethane). The substitution of chlorine atoms with amino groups on the

phenyl rings significantly alters its chemical properties and potential biological activity. These

application notes provide essential guidelines for the safe handling and storage of this

compound in a research setting.

Quantitative Data Summary
While extensive experimental data for p,p'-Amino-DDT is not as widely available as for its

parent compound, p,p'-DDT, the following table summarizes its known and computed

properties. For comparative purposes, data for p,p'-DDT is also included.
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Property p,p'-Amino-DDT p,p'-DDT

Synonyms

2,2-bis(p-aminophenyl)-1,1,1-

trichloroethane, 4,4'-(2,2,2-

trichloroethylidene)bis[benzen

amine], DADT, p,p'-NH2-

DDT[1]

1,1,1-Trichloro-2,2-bis(4-

chlorophenyl)ethane,

Dichlorodiphenyltrichloroethan

e

Molecular Formula C₁₄H₁₃Cl₃N₂[1] C₁₄H₉Cl₅

Molecular Weight 315.63 g/mol [1] 354.49 g/mol

Appearance
Data not available; likely a

solid at room temperature.

Colorless crystals or a white to

off-white powder.

Melting Point Data not available 108.5 - 109 °C[2]

Boiling Point Data not available
Decomposes at 185–187 °C at

0.05 mmHg[2]

Solubility

Data not available; expected to

have some solubility in organic

solvents.

Practically insoluble in water;

soluble in many organic

solvents.[2]

CAS Number 4485-25-0[1] 50-29-3

Experimental Protocols
3.1. General Handling Precautions

Due to its structural similarity to p,p'-DDT, which is a known toxicant and suspected carcinogen,

p,p'-Amino-DDT should be handled with appropriate safety measures.

Engineering Controls: All manipulations of p,p'-Amino-DDT, including weighing and solution

preparation, should be performed in a certified chemical fume hood to minimize inhalation

exposure.[3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat, long pants, and closed-toe shoes are required.

Hygiene Practices: Avoid all personal contact. Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[3]

3.2. Storage Protocol

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Container: Store in a tightly sealed, clearly labeled container.

Conditions: Keep in a cool, dry, and well-ventilated area. Protect from light and moisture.

Incompatibilities: Store away from strong oxidizing agents.

Security: The storage area should be secure and accessible only to authorized personnel.

3.3. Spill and Waste Disposal Protocol

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in section 3.1.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

For larger spills, follow institutional emergency procedures.

Waste Disposal: Dispose of p,p'-Amino-DDT and any contaminated materials as hazardous

chemical waste in accordance with all local, state, and federal regulations.[3] Do not dispose

of down the drain or in regular trash.

Visualizations
Logical Workflow for Handling p,p'-Amino-DDT

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC139430010&productDescription=1%2C1%2C2-TRICHLOROETHANE%2C+9+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC139430010&productDescription=1%2C1%2C2-TRICHLOROETHANE%2C+9+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Storage

Emergency Procedures

Review SDS and
Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood)

Weigh Compound in
Fume Hood

Proceed with caution

Prepare Solution
in Fume Hood

Conduct Experiment

Decontaminate Glassware
and Work Surfaces

Store Compound in a
Cool, Dry, Secure Location

Dispose of Waste in
Designated Container

Spill

Follow Institutional
Emergency Protocols

Personal Exposure

Click to download full resolution via product page

Caption: Workflow for the safe handling of p,p'-Amino-DDT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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